Cas no 21394-42-3 (Methionine,N-(1-oxooctadecyl)-)

• Product Name: Methionine,N-(1-oxooctadecyl)-
• CAS No: 21394-42-3
• MF: C₂₃H₄₅NO₃S
• MW: 415.67330622673
• CID: 260102
• PubChem ID: 89489
• Update Time: 2025-04-19

Methionine,N-(1-oxooctadecyl)- Chemical and Physical Properties

Names and Identifiers

• 4-methylsulfanyl-2-(octadecanoylamino)butanoic acid
• Methionine,N-(1-oxooctadecyl)-
• N-(1-Oxooctadecyl)-DL-methionine
• N-octadecanoylmethionine
• N-Stearoyl-DL-methionine
• SCHEMBL5664923
• N-stearoyl methionine
• DTXSID10943939
• N-(1-Hydroxyoctadecylidene)methionine
• 21394-42-3
• AKOS005381826
• EINECS 244-357-2

• Inchi： 1S/C23H45NO3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22(25)24-21(23(26)27)19-20-28-2/h21H,3-20H2,1-2H3,(H,24,25)(H,26,27)
• InChI Key： RYUVEEZMMFRGGS-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(=O)O)NC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 415.31225
• Monoisotopic Mass: 415.31201547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 21
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 66.4